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Compound of Interest

Compound Name: Penoxsulam

Cat. No.: B166495 Get Quote

For researchers, scientists, and drug development professionals, understanding the tank-mix

compatibility of penoxsulam is critical for developing effective and crop-safe weed

management strategies. Penoxsulam, a triazolopyrimidine sulfonamide herbicide, functions by

inhibiting the acetolactate synthase (ALS) enzyme, crucial for branched-chain amino acid

synthesis in susceptible plants.[1][2] This mode of action makes it a valuable tool in modern

agriculture, particularly in rice cultivation.[2][3] Tank-mixing penoxsulam with other herbicides

can broaden the weed control spectrum, manage herbicide resistance, and improve overall

efficacy.[2][4] This document provides a detailed overview of penoxsulam's tank-mix

compatibility, supported by quantitative data, experimental protocols, and logical workflow

diagrams.

Data Presentation: Efficacy of Penoxsulam Tank-
Mixes
The following tables summarize quantitative data from various field trials on the efficacy of

penoxsulam tank-mixes for weed control and the impact on crop yield, primarily in

transplanted and direct-seeded rice.

Table 1: Penoxsulam + Cyhalofop-butyl Tank-Mix Efficacy in Rice
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Tank-
Mix
Partner

Penoxs
ulam
Rate (g
a.i./ha)

Cyhalof
op-butyl
Rate (g
a.i./ha)

Target
Weeds

Weed
Control
Efficien
cy (%)

Rice
Grain
Yield
(t/ha)

Crop
Safety

Referen
ce(s)

Cyhalofo

p-butyl
10.2 51

Echinoch

loa crus-

galli,

Sedges,

Broadleaf

weeds

92-98.31
4.13 -

8.46
Safe [5][6][7]

Cyhalofo

p-butyl
-

(Ready-

mix 135

g a.i./ha)

Echinoch

loa crus-

galli,

Other

grassy

weeds,

Broadleaf

weeds,

Sedges

~97 5.45 Safe [8]

Cyhalofo

p-butyl
-

(Ready-

mix 130

g a.i./ha)

Sedges,

Broadleaf

weeds,

Grasses

97.34 - Safe [6][7]

Cyhalofo

p-butyl
-

(Ready-

mix 135

g a.i./ha)

Sedges,

Broadleaf

weeds,

Grasses

98.31 - Safe [6][7]
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Tank-
Mix
Partner

Penoxs
ulam
Rate (g
a.i./ha)

Butachl
or Rate
(g
a.i./ha)

Target
Weeds

Weed
Control
Efficien
cy (%)

Rice
Grain
Yield
(t/ha)

Crop
Safety

Referen
ce(s)

Butachlor -

(Ready-

mix 820

g a.i./ha)

Echinoch

loa crus-

galli,

Ammanni

a

baccifera

, Sedges

98.1-98.5
5.43 -

6.06

No

phytotoxi

city

observed

[9]

Butachlor 9.7 387

Wide

range of

weeds

High - Safe [10]
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Tank-
Mix
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ulam
Rate (g
a.i./ha)
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Weeds

Weed
Control/
Effect

Rice
Grain
Yield
(t/ha)

Crop
Safety

Referen
ce(s)

Pretilachl

or
13 323

Broadleaf

, Grassy,

and

Sedge

weeds

>70%

biomass

reduction

Compara

ble to

manual

weeding

No

phytotoxi

city

observed

[11]

Bentazon

e
-

(Ready-

mix 925-

1110 g

a.i./ha)

Echinoch

loa crus-

galli,

Broadleaf

weeds

98-100%

control of

E. crus-

galli

1.45-1.48

t/ha less

than

Azimsulf

uron

- [12]

Triclopyr - -

Alligator

weed

(Alternan

thera

philoxeroi

des)

Up to

87%

control

9.55 Safe [13]

Pyrazosu

lfuron-

ethyl

- -
General

weeds

Effective

control

Higher

yield than

sole

applicatio

n

- [14][15]
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Diflufenic

an
(1-2) (5-10)

Echinoch

loa

crusgalli,

Digitaria

sanguinal

is,

Cyperus

difformis,

Eclipta

prostrata

Additive

effect,

higher

efficacy

than sole

applicatio

ns

- Safe [16]

Oxyfluorf

en
1

560

(weight

ratio)

General

weeds

Synergist

ic effect
- - [17]

Note: "a.i./ha" refers to active ingredient per hectare. "-" indicates that the specific data was not

provided in the cited source.

Experimental Protocols
Protocol 1: Jar Test for Physical Compatibility
Assessment
This protocol outlines a standardized procedure to determine the physical compatibility of

penoxsulam with other herbicide formulations in a tank-mix. Physical incompatibility can lead

to the formation of precipitates, gels, or clumps, which can clog spray equipment and result in

uneven application.

Materials:

A clean, clear glass jar with a lid (1-liter or 1-quart capacity)

Water from the same source that will be used for the actual spray solution

Pipettes or measuring cylinders for accurate measurement of herbicides
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The herbicide formulations to be tested (e.g., Penoxsulam SC/OD, partner herbicide

EC/WP/WDG)

Adjuvants, if required by the herbicide labels

Personal Protective Equipment (PPE) as specified on the herbicide labels

Procedure:

Read Labels: Thoroughly read the labels of all products to be mixed for any specific tank-

mixing instructions, restrictions, or recommended mixing order.

Prepare the Carrier: Fill the jar to half its volume with the water that will be used for spraying.

Adhere to Mixing Order (W-A-L-E-S): The order of adding different formulations is crucial. A

common guideline is the WALES or APPLES acronym:

Wettable powders (WP) and Water-dispersible granules (WDG) should be added first. Pre-

slurry these with a small amount of water before adding to the jar.

Agitate the solution thoroughly after adding each component.

Liquid flowables (F) or Suspension Concentrates (SC).

Emulsifiable concentrates (EC).

Solutions (S) and any adjuvants are typically added last.

Add Products Proportionally: Add each product to the jar in the correct proportion to simulate

the final spray concentration. For example, if the intended spray volume is 200 L/ha and the

herbicide rate is 0.5 L/ha, for a 1-liter jar test, you would add 2.5 ml of the herbicide.

Agitate and Observe: After adding all components, securely close the lid and shake the jar

vigorously for 30-60 seconds.

Incubation and Final Observation: Let the mixture stand for 15-30 minutes and observe for

any signs of physical incompatibility, such as:
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Separation: Formation of distinct layers.

Precipitation: Formation of solid particles that settle at the bottom.

Flocculation: Clumping or aggregation of particles.

Gel formation: Thickening of the solution.

Conclusion: If any of these signs appear and do not disperse with further agitation, the

mixture is physically incompatible and should not be tank-mixed.

Protocol 2: Field Trial for Biological Compatibility and
Efficacy Assessment
This protocol provides a general methodology for conducting a field trial to evaluate the

biological compatibility (synergism, antagonism, crop safety) and weed control efficacy of a

penoxsulam tank-mix.

Experimental Design:

Treatments: Include penoxsulam alone, the tank-mix partner alone, the proposed tank-mix,

a weed-free control (manual weeding), and an untreated (weedy) control.

Replication: Use a Randomized Complete Block Design (RCBD) with at least three to four

replications.

Plot Size: The size of individual plots should be sufficient to minimize edge effects and allow

for accurate data collection (e.g., 5m x 4m).

Procedure:

Site Selection and Preparation: Choose a field with a uniform and representative weed

population. Prepare the land according to standard practices for the specific crop (e.g.,

puddling for transplanted rice).

Crop Establishment: Transplant or direct-seed the crop uniformly across all plots.

Herbicide Application:
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Calibrate the sprayer to ensure accurate and uniform application of the herbicides at the

desired rates.

Apply the herbicide treatments at the appropriate weed and crop growth stage as per the

product labels. Post-emergence applications are typical for penoxsulam.[4]

Use a spray volume adequate for thorough coverage (e.g., 300-500 L/ha).

Data Collection:

Weed Assessment:

Identify and count the dominant weed species.

Assess weed density (number of weeds/m²) and weed dry biomass (g/m²) at regular

intervals (e.g., 15, 30, and 45 days after application) using quadrats placed randomly

within each plot.

Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT)

/ WDC] x 100, where WDC is the weed dry weight in the control plot and WDT is the

weed dry weight in the treated plot.

Crop Safety Assessment:

Visually assess crop phytotoxicity (e.g., stunting, chlorosis, necrosis) at regular intervals

after application using a standardized rating scale (e.g., 0-10, where 0 is no injury and

10 is crop death).

Crop Yield and Yield Components:

At crop maturity, harvest the crop from a designated net plot area within each plot.

Measure yield components such as the number of productive tillers/panicles, number of

grains per panicle, and 1000-grain weight.

Determine the final grain yield (t/ha), adjusted to a standard moisture content.
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Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

Analysis of Variance - ANOVA) to determine the significance of differences between

treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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